![molecular formula C7H4F3NO3 B1529924 4-Difluoromethoxy-2-fluoronicotinic acid CAS No. 1803839-20-4](/img/structure/B1529924.png)
4-Difluoromethoxy-2-fluoronicotinic acid
Description
4-Difluoromethoxy-2-fluoronicotinic acid, also known as 4-DFMFN, is a highly versatile and widely used organic acid. 4-DFMFN has found a variety of applications in scientific research, ranging from organic synthesis to drug development. It is a fluorinated derivative of nicotinic acid, and its unique structure allows it to interact with a variety of molecules, making it a powerful tool for a range of applications.
Future Directions
: Sun, T., Li, H., Zhang, Y., Xiong, G., Liang, Y., Lu, F., Zheng, R., Zou, Q., & Hao, J. (2023). Inhibitory Effects of 3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid on TGF-β1-Induced Epithelial–Mesenchymal Transformation of In Vitro and Bleomycin-Induced Pulmonary Fibrosis In Vivo. International Journal of Molecular Sciences, 24(7), 6172. DOI: 10.3390/ijms24076172
: FujiFilm Wako Pure Chemical Corporation. (n.d.). 4-Difluoromethoxy-2-fluoronicotinic acid. Link
: Thermo Fisher Scientific. (n.d.). 4-Difluoromethoxy-2-fluorobenzeneboronic acid pinacol ester, 96%.
properties
IUPAC Name |
4-(difluoromethoxy)-2-fluoropyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3/c8-5-4(6(12)13)3(1-2-11-5)14-7(9)10/h1-2,7H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSQTYUMRLXVPOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1OC(F)F)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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